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Compound of Interest

Compound Name: Arecoline-d5 Hydrobromide Salt

CAS No.: 131448-18-5

Cat. No.: B019083 Get Quote

Executive Safety Snapshot
Arecoline-d5 Hydrobromide (Deuterated Arecoline) is a stable isotope-labeled internal standard

used in LC-MS quantification.[1] While chemically stable, it retains the potent biological activity

of its non-deuterated parent, acting as a muscarinic acetylcholine receptor agonist.[2]

Primary Hazard: Acute Toxicity (Oral/Dermal/Inhalation).[1][3][4]

Mechanism: Parasympathomimetic overstimulation (bradycardia, salivation, respiratory

distress).[1][2][5]

Critical Control: Do NOT treat as general organic waste. Segregate as Toxic Bio-Organic.
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Parameter Specification

CAS Number
300-08-3 (Parent); d5-variant specific CAS

varies by vendor

Signal Word DANGER

Hazard Codes H301 (Toxic if swallowed), H311, H331

RCRA Status
Non-Listed (Not P/U); Manage as Toxic

Chemical Waste

Disposal Method
High-Temperature Incineration (via licensed

vendor)

Material Characterization & Causality
To ensure a self-validating safety system, one must understand why specific protocols are

enforced.[1][2]

The Deuterium Factor
The "d5" designation indicates the replacement of five hydrogen atoms with deuterium.

Operational Insight: Deuteration does not mitigate toxicity. The kinetic isotope effect may

slightly alter metabolic rates, but for disposal purposes, the substance must be treated with

the same rigor as native Arecoline.[1][2]

Cost Implication: Due to the high value of deuterated standards, "disposal" often involves

micro-quantities (residual milligrams).[1] However, even trace amounts in mother liquors

require strict segregation to prevent groundwater contamination.[2]

The Hydrobromide Salt (HBr)
The salt form renders the compound water-soluble.[1]

Risk: In aqueous waste streams, if the pH drops significantly (acidic), there is a theoretical

risk of HBr vapor release, though the salt is generally stable.[1][2]
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Protocol: Ensure liquid waste streams containing this salt are maintained at pH 6–8 to

prevent hydrolysis or salt precipitation that could clog waste lines.

Waste Stream Architecture
Do not mix Arecoline-d5 waste with general solvents.[1] Use the following segregation logic to

prevent cross-reactivity and ensure regulatory compliance.

Diagram: Disposal Decision Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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